Cas no 888967-59-7 (Benzonitrile, 2-(4-formylphenoxy)-)

• Product Name: Benzonitrile, 2-(4-formylphenoxy)-
• CAS No: 888967-59-7
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1933742
• PubChem ID: 28603985
• Update Time: 2025-04-21

Benzonitrile, 2-(4-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(4-formylphenoxy)-
• SCHEMBL3164186
• DB-208305
• 888967-59-7
• 2-(4-FORMYLPHENOXY)BENZONITRILE
• Z335440472
• AKOS000260120
• G47362
• EN300-76730

• Inchi： 1S/C14H9NO2/c15-9-12-3-1-2-4-14(12)17-13-7-5-11(10-16)6-8-13/h1-8,10H
• InChI Key： ZKGXIIJBXOXTIM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C#N)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 223.063328530Da
• Monoisotopic Mass: 223.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų